Cas no 83318-25-6 ( )

• Product Name: &nbsp
• CAS No: 83318-25-6
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 988745
• PubChem ID: 291084
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylethyl)-1,3-benzoxazole
• SCHEMBL10582102
• NSC-155607
• DTXSID00302990
• CHEMBL2260615
• 2-PHENETHYLBENZO[D]OXAZOLE
• NSC155607
• 83318-25-6
•  

• Inchi： 1S/C15H13NO/c1-2-6-12(7-3-1)10-11-15-16-13-8-4-5-9-14(13)17-15/h1-9H,10-11H2
• InChI Key： OVIWOLXACFGATB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų